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Compound of Interest

Compound Name: 2-Chloro-2-methylpropane

Cat. No.: B056623 Get Quote

This guide provides essential safety, logistical, and procedural information for the proper

disposal of 2-chloro-2-methylpropane (also known as tert-butyl chloride). It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with regulations.

Immediate Safety and Handling Precautions
2-Chloro-2-methylpropane is a highly flammable liquid and vapor that requires careful

handling to prevent accidents.[1][2][3][4][5][6][7][8] Always consult the Safety Data Sheet (SDS)

before use.

Key Safety Measures:

Fire Prevention: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][2][3][4][6][7][8] Smoking is strictly prohibited in areas where it is handled.[1][4][8]

Use only non-sparking tools and explosion-proof equipment.[1][3][5][6][7]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[1][3][5][6][7]

Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood to

avoid inhalation of vapors.[3][9][10]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or

a face shield, and a lab coat.[1][3][4][6][7][8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][3][6][7]

[9]

Quantitative Data
The following table summarizes key quantitative data for 2-chloro-2-methylpropane.

Property Value

CAS Number 507-20-0[1][2][3][4][9]

Molecular Formula C4H9Cl[2][3]

Molecular Weight 92.57 g/mol [2][3]

Flash Point -27 °C / -16.6 °F[1]

Autoignition Temperature 540 °C / 1004 °F[1]

Explosive Limits in Air 1.8% - 10.1% by volume[1]

UN Number 1127[4]

Transport Hazard Class 3 (Flammable Liquid)[4]

Step-by-Step Disposal Procedures
The primary and recommended method for the disposal of 2-chloro-2-methylpropane is

through a licensed professional waste disposal service.[2] Do not attempt to dispose of this

chemical down the drain or as regular trash.[11][12]

Waste Collection and Storage:

Labeling: Clearly label a dedicated, chemically resistant waste container with "Hazardous

Waste," "2-Chloro-2-methylpropane," and the associated hazards (e.g., "Flammable

Liquid").[9][11]
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Collection: Collect all waste 2-chloro-2-methylpropane, including any contaminated

materials, in this designated container.

Segregation: Do not mix 2-chloro-2-methylpropane with incompatible wastes.[12] It should

be stored with other halogenated organic wastes.[13]

Closure: Keep the waste container tightly closed except when adding waste.[12][14]

Storage: Store the waste container in a designated, well-ventilated, and cool area, away

from ignition sources, and within secondary containment.[1][3][6][7][12][15]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.[2][11]

Spill Cleanup Protocol
In the event of a small spill, follow these procedures:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[3][7]

Ventilate: Ensure the area is well-ventilated.[3][9]

Containment: Contain the spill using a non-combustible absorbent material such as sand,

earth, or vermiculite.[2][3][7][10]

Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it into a sealed, properly labeled container for hazardous waste disposal.[7]

[9][11]

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by

soap and water.[11] All cleaning materials should also be disposed of as hazardous waste.

[11]

Reporting: Report the spill to your EHS department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b056623?utm_src=pdf-body
https://www.benchchem.com/product/b056623?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2695
https://dept.harpercollege.edu/chemistry/sds/2-chloro-2-methylpropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC109505000&productDescription=2-CHLORO-2-METHYLPROPANE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.chemicalbook.com/msds/TERT-BUTYLMAGNESIUM-CHLORIDE.pdf
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-Methylpropane.pdf
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-Methylpropane.pdf
https://www.benchchem.com/pdf/safe_handling_procedures_and_safety_data_for_2_2_Chloroethoxy_2_methyl_propane.pdf
https://dept.harpercollege.edu/chemistry/sds/2-chloro-2-methylpropane.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://dept.harpercollege.edu/chemistry/sds/2-chloro-2-methylpropane.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S3201853.pdf
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-Methylpropane.pdf
https://dept.harpercollege.edu/chemistry/sds/2-chloro-2-methylpropane.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/123_1487593105_tert-ButylChloride-CASNO-507-20-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.brecklandscientific.co.uk/user/MSDS/S3201853.pdf
https://www.benchchem.com/pdf/safe_handling_procedures_and_safety_data_for_2_2_Chloroethoxy_2_methyl_propane.pdf
https://www.benchchem.com/pdf/safe_handling_procedures_and_safety_data_for_2_2_Chloroethoxy_2_methyl_propane.pdf
https://www.benchchem.com/pdf/safe_handling_procedures_and_safety_data_for_2_2_Chloroethoxy_2_methyl_propane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Disposal
The following diagram outlines the decision-making process for the proper handling and

disposal of 2-chloro-2-methylpropane waste.
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Waste Generation & Handling

Interim Storage

Final Disposal

Generate 2-Chloro-2-methylpropane Waste

Is there a designated
halogenated waste container?

Obtain and label a new,
chemically resistant container.

No

Transfer waste to container
using appropriate PPE and ventilation.

Yes

Securely close the container.

Store container in a designated
hazardous waste storage area.

Ensure storage area is cool,
ventilated, and away from ignition sources.

Use secondary containment.

Contact EHS or licensed
waste disposal service for pickup.

Provide waste manifest and documentation.

Waste is transported for
approved disposal (e.g., incineration).

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b056623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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